Cas no 1897623-78-7 (3-(1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine
• CAS No: 1897623-78-7
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6491877
• PubChem ID: 116838517
• Update Time: 2025-06-11

3-(1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine
• EN300-1991809
• 1897623-78-7

• Inchi： 1S/C10H11F2NO2/c11-10(12,3-4-13)7-1-2-8-9(5-7)15-6-14-8/h1-2,5H,3-4,6,13H2
• InChI Key： AVYLGPCCDSJRRZ-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1=CC=C2C(=C1)OCO2)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine

Professional Introduction to Compound with CAS No. 1897623-78-7 and Product Name: 3-(1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine

The compound with the CAS number 1897623-78-7 and the product name 3-(1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a dioxaindan moiety combined with a difluoropropan-1-amine group creates a molecular framework that is both intriguing and versatile, offering opportunities for innovative therapeutic strategies.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating oxygen-containing rings such as dioxaindans. These structures are not only synthetically accessible but also exhibit a wide range of biological activities. The dioxaindan core is known for its stability and ability to interact with biological targets in multiple ways, making it a valuable scaffold for medicinal chemists. The introduction of fluorine atoms in the difluoropropan-1-amine moiety further enhances the compound's pharmacological profile by improving metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of a rigid dioxaindan ring and a flexible difluoropropan-1-amine side chain allows for modifications at multiple positions, enabling the creation of derivatives with tailored properties. This flexibility is particularly advantageous in drug discovery pipelines where optimization of potency, selectivity, and pharmacokinetic profiles is crucial.

Recent studies have highlighted the importance of fluorinated amine derivatives in the development of novel therapeutics. The electron-withdrawing nature of fluorine atoms can significantly influence the electronic properties of molecules, thereby affecting their interactions with biological targets. In the case of 3-(1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine, the fluorine atoms are strategically positioned to maximize their impact on both the steric and electronic environments of the molecule. This has led to interest in exploring its potential as a kinase inhibitor or as a component in more complex drug candidates.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The preparation typically begins with the functionalization of a dioxaindan precursor, followed by the introduction of fluorine atoms and subsequent amine group installation. Each step must be carefully controlled to ensure high yield and purity, which are essential for subsequent biological evaluation.

Biological activity profiling has been a key focus area for researchers investigating this compound. Initial studies have demonstrated promising results in vitro, where it has shown inhibitory activity against certain enzymes relevant to inflammatory diseases and cancer. The precise mechanism of action remains under investigation, but preliminary data suggest that its interaction with target proteins may involve both hydrophobic and hydrogen bonding interactions facilitated by its dual structural motif.

The pharmacokinetic properties of 3-(1,3-dioxaindan-5-yl)-3,3-difluoropropan-1-amine are also being thoroughly evaluated. Fluorinated amine derivatives are often favored for their improved bioavailability and reduced susceptibility to metabolic degradation. However, further studies are needed to fully understand how this compound behaves within complex biological systems. Techniques such as mass spectrometry, nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to elucidate its structure and dynamics.

As research progresses, collaborations between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits. The modular nature of this compound provides a foundation for generating libraries of derivatives that can be rapidly screened for new activities. This approach aligns well with contemporary drug discovery strategies that emphasize diversity and rapid iteration.

The regulatory landscape for new pharmaceutical agents continues to evolve, necessitating rigorous documentation and characterization throughout the development process. Companies investing in compounds like 1897623-78-7 must navigate complex pathways to clinical approval while ensuring safety and efficacy. The unique features of this molecule may offer advantages in meeting regulatory standards due to its distinct chemical profile compared to existing drugs.

In conclusion,1897623-78-7 represents a significant contribution to the pharmaceutical chemistry arsenal. Its combination of structural complexity and functional diversity positions it as a promising candidate for further development into novel therapeutics. As research advances, it is anticipated that insights gained from studying this compound will inform future drug design efforts across multiple therapeutic areas.